1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine

• IUPAC Name: 2-[(4-ethyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C17H22N4OS/c1-2-21-16(14-9-5-3-6-10-14)18-19-17(21)23-13-15(22)20-11-7-4-8-12-20/h3,5-6,9-10H,2,4,7-8,11-13H2,1H3
• InChI Key: HNTJWOBVIAHKIU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)N2CCCCC2)C3=CC=CC=C3
• Molecular Formula: C17H22N4OS
• Molecular Weight: 330.4 g/mol

Description

1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine, also known as EPTAP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine is not fully understood, but it is believed to involve the formation of stable complexes with metal ions. These complexes can then interact with various biological molecules, leading to changes in their structure and function.
Biochemical and Physiological Effects
1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine has been shown to have various biochemical and physiological effects. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have various physiological effects such as improved cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine in lab experiments is its ability to form stable complexes with metal ions. This property makes it a valuable tool for studying the role of metal ions in various biological processes. However, one limitation of using 1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine is its relatively low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are many potential future directions for research on 1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine. One area of interest is its potential use as a therapeutic agent for diseases such as Alzheimer's. Another area of research could involve the development of new synthetic methods for producing 1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine and related compounds. Additionally, further studies could be conducted to better understand the mechanism of action of 1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine and its interactions with metal ions and biological molecules.
Conclusion
In conclusion, 1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine is a chemical compound with potential applications in various fields of scientific research. Its ability to form stable complexes with metal ions makes it a valuable tool for studying the role of metal ions in biological processes. Further research is needed to fully understand the mechanism of action of 1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine and its potential applications in therapeutics and other areas.

Synthesis Methods

1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine can be synthesized through a multistep process involving the reaction of piperidine with various reagents such as thioacetic acid and triazole. The final product is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.

Scientific Research Applications

1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine has been studied for its potential applications in various fields of scientific research. One of the most promising areas of research is its use as a ligand for metal ions. 1-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperidine can form stable complexes with metal ions such as copper, which can be used in catalysis and as a potential therapeutic agent for diseases such as Alzheimer's.